Cas no 1157217-94-1 (1-(2,6-Difluorophenyl)-2-[(2-hydroxyethyl)sulfanyl]ethan-1-one)

• Product Name: 1-(2,6-Difluorophenyl)-2-[(2-hydroxyethyl)sulfanyl]ethan-1-one
• CAS No: 1157217-94-1
• MF: C₁₀H₁₀F₂O₂S
• MW: 232.247008800507
• CID: 5250611
• PubChem ID: 43801831
• Update Time: 2025-10-28

1-(2,6-Difluorophenyl)-2-[(2-hydroxyethyl)sulfanyl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-394388
• 1157217-94-1
• 1-(2,6-difluorophenyl)-2-[(2-hydroxyethyl)sulfanyl]ethan-1-one
• 1-(2,6-Difluorophenyl)-2-[(2-hydroxyethyl)sulfanyl]ethan-1-one

• Inchi： 1S/C10H10F2O2S/c11-7-2-1-3-8(12)10(7)9(14)6-15-5-4-13/h1-3,13H,4-6H2
• InChI Key： UQLRWKWOARHMQP-UHFFFAOYSA-N
• SMILES： S(CCO)CC(C1C(=CC=CC=1F)F)=O

Computed Properties

• Exact Mass: 232.03695706g/mol
• Monoisotopic Mass: 232.03695706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 62.6Ų

Additional information on 1-(2,6-Difluorophenyl)-2-[(2-hydroxyethyl)sulfanyl]ethan-1-one

Comprehensive Overview of 1-(2,6-Difluorophenyl)-2-[(2-hydroxyethyl)sulfanyl]ethan-1-one (CAS No. 1157217-94-1)

1-(2,6-Difluorophenyl)-2-[(2-hydroxyethyl)sulfanyl]ethan-1-one (CAS No. 1157217-94-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a difluorophenyl moiety and a hydroxyethylsulfanyl side chain, making it a versatile intermediate for synthesizing bioactive derivatives. Its structural attributes align with modern trends in drug discovery, such as fluorine incorporation for enhanced metabolic stability and bioavailability.

In recent years, the demand for fluorinated compounds like 1-(2,6-Difluorophenyl)-2-[(2-hydroxyethyl)sulfanyl]ethan-1-one has surged due to their applications in designing kinase inhibitors and antimicrobial agents. Researchers frequently explore its potential in structure-activity relationship (SAR) studies, particularly for optimizing ligand-receptor interactions. The compound’s sulfanyl-ethanol segment also offers opportunities for further functionalization, a topic often queried in academic forums and search engines.

The synthesis of CAS No. 1157217-94-1 typically involves multi-step organic reactions, including nucleophilic substitution and oxidation protocols. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for verifying its purity, a common concern among quality control professionals. Discussions on platforms like ResearchGate often highlight challenges in scaling up production while maintaining yield efficiency—a key consideration for industrial applications.

From an SEO perspective, queries like "1-(2,6-Difluorophenyl)-2-[(2-hydroxyethyl)sulfanyl]ethan-1-one solubility" or "CAS 1157217-94-1 synthesis protocol" reflect user interest in practical data. Addressing these, the compound exhibits moderate solubility in polar aprotic solvents like DMSO, which is vital for formulation studies. Additionally, its thermal stability under varying pH conditions is frequently investigated for storage optimization.

Environmental and regulatory aspects of fluorinated intermediates are another hot topic. While 1-(2,6-Difluorophenyl)-2-[(2-hydroxyethyl)sulfanyl]ethan-1-one is not classified as hazardous, its biodegradation pathways are under scrutiny to align with green chemistry principles. This aligns with broader industry trends toward sustainable synthesis methods, a recurring theme in scientific literature and patent filings.

In conclusion, CAS No. 1157217-94-1 represents a compelling case study in the intersection of medicinal chemistry and material science. Its adaptability for lead compound optimization and compatibility with high-throughput screening workflows ensures its relevance in cutting-edge research. Future studies may explore its utility in prodrug development or as a scaffold for bioconjugation, areas ripe for innovation.